N-(3-methylphenyl)-N'-propylethanediamide

• IUPAC Name: N'-(3-methylphenyl)-N-propyloxamide
• InChI: InChI=1S/C12H16N2O2/c1-3-7-13-11(15)12(16)14-10-6-4-5-9(2)8-10/h4-6,8H,3,7H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: DVOKXZJEOULTFM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=CC=CC(=C1)C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-(3-methylphenyl)-N’-propylethanediamide is an organic compound that belongs to the class of amides It is characterized by the presence of a 3-methylphenyl group attached to an ethanediamide backbone with a propyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylphenyl)-N’-propylethanediamide typically involves the reaction of 3-methylphenylamine with propylamine in the presence of an appropriate coupling agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Commonly used coupling agents include carbodiimides and phosphonium salts. The reaction is usually performed in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of N-(3-methylphenyl)-N’-propylethanediamide may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. Purification of the final product is achieved through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylphenyl)-N’-propylethanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like lithium aluminum hydride.

Substitution: The amide group can participate in substitution reactions, where the substituents on the nitrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Substitution reactions often involve reagents like alkyl halides and acyl chlorides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-(3-methylphenyl)-N’-propylethanediamide oxides, while reduction can produce amine derivatives.

Scientific Research Applications

N-(3-methylphenyl)-N’-propylethanediamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-N’-propylethanediamide involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its application, whether in biological systems or industrial processes.

Comparison with Similar Compounds

Similar Compounds

• N-(3-methylphenyl)-N’-ethylethanediamide
• N-(3-methylphenyl)-N’-butylethanediamide
• N-(4-methylphenyl)-N’-propylethanediamide

Uniqueness

N-(3-methylphenyl)-N’-propylethanediamide is unique due to its specific structural features, such as the 3-methylphenyl group and the propyl substituent. These features confer distinct chemical and physical properties, making it suitable for specific applications that similar compounds may not fulfill.